molecular formula C16H24O2 B15394023 (E)-1-(2,4-Dimethoxyphenyl)octene

(E)-1-(2,4-Dimethoxyphenyl)octene

Cat. No.: B15394023
M. Wt: 248.36 g/mol
InChI Key: KBBWCFGWGDKIAU-MDZDMXLPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-1-(2,4-Dimethoxyphenyl)octene is an α,β-unsaturated alkene derivative featuring a 2,4-dimethoxyphenyl group attached to an eight-carbon aliphatic chain in the trans (E) configuration.

Properties

Molecular Formula

C16H24O2

Molecular Weight

248.36 g/mol

IUPAC Name

2,4-dimethoxy-1-[(E)-oct-1-enyl]benzene

InChI

InChI=1S/C16H24O2/c1-4-5-6-7-8-9-10-14-11-12-15(17-2)13-16(14)18-3/h9-13H,4-8H2,1-3H3/b10-9+

InChI Key

KBBWCFGWGDKIAU-MDZDMXLPSA-N

Isomeric SMILES

CCCCCC/C=C/C1=C(C=C(C=C1)OC)OC

Canonical SMILES

CCCCCCC=CC1=C(C=C(C=C1)OC)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Analogues

The 2,4-dimethoxyphenyl moiety is a common feature in bioactive compounds. Below is a comparative analysis of (E)-1-(2,4-Dimethoxyphenyl)octene with three closely related compounds from the chalcone family, as reported in Molecules (2014) :

Compound Structure Biological Activity (PfFd-PfFNR Inhibition %) Key Structural Features
(E)-1-(2,4-Dimethoxyphenyl)octene Octene backbone with 2,4-dimethoxyphenyl Not reported Long aliphatic chain; no polar functional groups
(E)-1-(4-aminophenyl)-3-(2,4-dimethoxyphenyl)prop-2-en-1-one Chalcone backbone with 2,4-dimethoxyphenyl 38.16% Amino group at para position; α,β-unsaturated ketone
(E)-1-(4-aminophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Chalcone backbone with 4-methoxyphenyl 50% Single methoxy group; amino group enhances activity
(E)-1-(4-aminophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one Chalcone backbone with 2,3-dimethoxyphenyl 31.58% Adjacent methoxy groups; reduced steric accessibility

Key Findings from Comparative Analysis

Role of Substituents: The 2,4-dimethoxyphenyl group in both (E)-1-(2,4-Dimethoxyphenyl)octene and its chalcone analogs contributes to electron-rich aromatic systems, which may facilitate interactions with biological targets. However, chalcone derivatives exhibit higher inhibition of Plasmodium falciparum ferredoxin-NADP+ reductase (PfFd-PfFNR) due to the presence of an α,β-unsaturated ketone and an amino group, which form electrostatic interactions critical for activity . The absence of polar functional groups (e.g., amino or ketone groups) in (E)-1-(2,4-Dimethoxyphenyl)octene likely reduces its binding affinity compared to chalcone analogs.

Backbone Flexibility and Solubility :

  • The octene backbone provides greater hydrophobicity and membrane permeability compared to the rigid chalcone scaffold. This property could enhance tissue penetration but may limit solubility in aqueous environments.

Spatial Arrangement of Methoxy Groups :

  • Chalcones with 2,4-dimethoxy substitution (38.16% inhibition) outperform those with 2,3-dimethoxy substitution (31.58%), suggesting that para-substitution optimizes steric and electronic interactions with the PfFd-PfFNR binding site .

Critical Notes and Limitations

  • Data Gaps : Direct pharmacological data for (E)-1-(2,4-Dimethoxyphenyl)octene are absent in the literature. Conclusions are extrapolated from structurally related chalcones.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.